Cas no 2305255-26-7 (Tert-butyl 5-cyano-1-(2-trimethylsilylethoxymethyl)triazole-4-carboxylate)

• Product Name: Tert-butyl 5-cyano-1-(2-trimethylsilylethoxymethyl)triazole-4-carboxylate
• CAS No: 2305255-26-7
• MF: C₁₄H₂₄N₄O₃Si
• MW: 324.450863838196
• CID: 6250787
• PubChem ID: 138987535
• Update Time: 2025-10-29

Tert-butyl 5-cyano-1-(2-trimethylsilylethoxymethyl)triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 5-cyano-1-(2-trimethylsilylethoxymethyl)triazole-4-carboxylate
• 2305255-26-7
• tert-butyl 5-cyano-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-1,2,3-triazole-4-carboxylate
• EN300-6735023

• Inchi： 1S/C14H24N4O3Si/c1-14(2,3)21-13(19)12-11(9-15)18(17-16-12)10-20-7-8-22(4,5)6/h7-8,10H2,1-6H3
• InChI Key： SUCXCDNLTSUFAV-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)CCOCN1C(C#N)=C(C(=O)OC(C)(C)C)N=N1

Computed Properties

• Exact Mass: 324.16176717g/mol
• Monoisotopic Mass: 324.16176717g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90Ų

Additional information on Tert-butyl 5-cyano-1-(2-trimethylsilylethoxymethyl)triazole-4-carboxylate

Comprehensive Guide to Tert-butyl 5-cyano-1-(2-trimethylsilylethoxymethyl)triazole-4-carboxylate (CAS No. 2305255-26-7)

Tert-butyl 5-cyano-1-(2-trimethylsilylethoxymethyl)triazole-4-carboxylate (CAS No. 2305255-26-7) is a specialized chemical compound widely used in pharmaceutical research and organic synthesis. This compound belongs to the triazole family, known for its versatile applications in drug discovery and material science. Its unique molecular structure, featuring a cyano group and a trimethylsilylethoxymethyl (SEM) protecting group, makes it a valuable intermediate in the synthesis of complex molecules.

The CAS number 2305255-26-7 is crucial for identifying this compound in chemical databases and regulatory documents. Researchers and manufacturers often search for Tert-butyl 5-cyano-1-(2-trimethylsilylethoxymethyl)triazole-4-carboxylate due to its role in developing novel therapeutics, particularly in the fields of antiviral and anticancer agents. The compound's SEM-protected triazole core enhances its stability during synthetic processes, making it a preferred choice for multi-step reactions.

One of the trending topics in chemical research is the development of click chemistry and bioorthogonal reactions, where triazole derivatives play a pivotal role. Tert-butyl 5-cyano-1-(2-trimethylsilylethoxymethyl)triazole-4-carboxylate is often discussed in this context due to its potential in modular synthesis and labeling applications. Its cyano functionality further expands its utility in creating diverse molecular architectures, aligning with the growing demand for highly functionalized intermediates in drug development.

From a market perspective, the demand for CAS 2305255-26-7 is driven by the pharmaceutical industry's need for custom synthesis and building blocks. Companies specializing in contract research organizations (CROs) and fine chemical suppliers frequently list this compound in their catalogs. Its applications extend to peptide mimetics and small molecule inhibitors, areas that are currently under intense investigation for treating diseases like COVID-19 and cancer.

In terms of synthetic methodology, Tert-butyl 5-cyano-1-(2-trimethylsilylethoxymethyl)triazole-4-carboxylate is often synthesized via nucleophilic substitution or cyclization reactions. The tert-butyl ester group provides excellent solubility in organic solvents, while the SEM group ensures protection of reactive sites during transformations. These features make it a reliable reagent for high-throughput screening and combinatorial chemistry.

Environmental and safety considerations are also critical when handling CAS 2305255-26-7. While the compound is not classified as hazardous, proper storage conditions—such as cool, dry environments and inert atmospheres—are recommended to maintain its stability. Researchers often inquire about MSDS (Material Safety Data Sheets) and handling protocols for this compound, emphasizing the importance of safety in laboratory settings.

Looking ahead, the future of Tert-butyl 5-cyano-1-(2-trimethylsilylethoxymethyl)triazole-4-carboxylate appears promising, with ongoing studies exploring its potential in bioconjugation and drug delivery systems. As the pharmaceutical industry continues to innovate, the demand for specialized intermediates like this compound is expected to rise, solidifying its position as a key player in modern synthetic chemistry.